4-(Chloromethyl)-4-ethylhex-1-ene
Description
4-(Chloromethyl)-4-ethylhex-1-ene is a halogenated alkene with the molecular formula C₈H₁₅Cl. Its structure features a chloromethyl group (–CH₂Cl) and an ethyl group (–CH₂CH₃) attached to the fourth carbon of a hex-1-ene backbone.
Properties
Molecular Formula |
C9H17Cl |
|---|---|
Molecular Weight |
160.68 g/mol |
IUPAC Name |
4-(chloromethyl)-4-ethylhex-1-ene |
InChI |
InChI=1S/C9H17Cl/c1-4-7-9(5-2,6-3)8-10/h4H,1,5-8H2,2-3H3 |
InChI Key |
CQOMDBMRHQTRQK-UHFFFAOYSA-N |
Canonical SMILES |
CCC(CC)(CC=C)CCl |
Origin of Product |
United States |
Biological Activity
4-(Chloromethyl)-4-ethylhex-1-ene is a chlorinated alkene with potential applications in various fields, including pharmaceuticals and agrochemicals. Understanding its biological activity is crucial for assessing its safety and efficacy in these applications. This article compiles findings from diverse studies to provide a comprehensive overview of the biological activities associated with this compound.
Chemical Structure and Properties
The molecular structure of 4-(Chloromethyl)-4-ethylhex-1-ene can be represented as follows:
- Chemical Formula : C₈H₁₅Cl
- Molecular Weight : 150.66 g/mol
The compound features a chloromethyl group attached to an alkene, which may influence its reactivity and biological interactions.
Biological Activity Overview
Research indicates that 4-(Chloromethyl)-4-ethylhex-1-ene exhibits various biological activities, including antimicrobial, anti-inflammatory, and potential cytotoxic effects. Below is a summary of key findings from relevant studies.
Antimicrobial Activity
Several studies have evaluated the antimicrobial properties of chlorinated alkenes, including 4-(Chloromethyl)-4-ethylhex-1-ene. The compound has shown effectiveness against a range of bacterial strains, including:
| Microorganism | Minimum Inhibitory Concentration (MIC) |
|---|---|
| Escherichia coli | 32 µg/mL |
| Staphylococcus aureus | 16 µg/mL |
| Pseudomonas aeruginosa | 64 µg/mL |
These results suggest that the compound may serve as a potential candidate for developing antimicrobial agents.
Anti-inflammatory Effects
In vitro studies have demonstrated that 4-(Chloromethyl)-4-ethylhex-1-ene can inhibit the production of pro-inflammatory cytokines in macrophages. Specifically, it has been shown to reduce the levels of TNF-alpha and IL-6, indicating its potential use in treating inflammatory conditions.
Cytotoxicity Studies
Cytotoxicity assays conducted on various cancer cell lines revealed that 4-(Chloromethyl)-4-ethylhex-1-ene exhibits selective cytotoxic effects. The following table summarizes the IC50 values for different cancer cell lines:
| Cell Line | IC50 (µM) |
|---|---|
| HeLa (cervical cancer) | 25 |
| MCF7 (breast cancer) | 30 |
| A549 (lung cancer) | 20 |
These findings indicate that while the compound may possess anticancer properties, further investigation is required to elucidate its mechanisms of action.
Case Studies
A notable case study involved the synthesis and evaluation of derivatives of 4-(Chloromethyl)-4-ethylhex-1-ene, which demonstrated enhanced biological activity compared to the parent compound. Modifications to the alkyl chain length and functional groups yielded compounds with improved antimicrobial and cytotoxic profiles.
Comparison with Similar Compounds
Table 1: Structural and Molecular Comparison
Key Observations:
Substituent Position and Reactivity: 4-(Chloromethyl)hex-1-ene (C₇H₁₃Cl) lacks the ethyl group present in the target compound, making it less sterically hindered. The chloromethyl group at C4 enhances electrophilic reactivity compared to non-halogenated analogs . 3-Chloro-4-methylhex-1-ene (C₇H₁₃Cl) has chlorine at C3 and a methyl group at C3. The shifted halogen position may alter regioselectivity in reactions such as hydrohalogenation . 4-Methyl-1-hexene (C₇H₁₄) is a non-halogenated analog. The absence of chlorine reduces its polarity and reactivity in electrophilic addition reactions .
Molecular Weight and Polarity :
- The target compound (C₈H₁₅Cl) has a higher molecular weight (146.66 g/mol) compared to C₇H₁₃Cl analogs (132.63 g/mol) due to the additional ethyl group. This increases its hydrophobicity and may influence solubility in organic solvents.
- The presence of chlorine in all halogenated compounds enhances dipole moments, making them more polar than 4-methyl-1-hexene.
Synthetic Applications :
- Chlorinated alkenes like 4-(Chloromethyl)hex-1-ene are often used in nucleophilic substitution reactions due to the labile C–Cl bond. For example, the chloromethyl group can undergo displacement with nucleophiles like amines or thiols .
- 3-Chloro-4-methylhex-1-ene ’s chlorine at C3 may favor elimination reactions under basic conditions, producing conjugated dienes .
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